Cas no 4357-57-7 (Acridine, 9-bromo-)

• Product Name: Acridine, 9-bromo-
• CAS No: 4357-57-7
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• CID: 1515666
• PubChem ID: 329763934
• Update Time: 2025-04-21

Acridine, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• Acridine, 9-bromo-
• 9-bromoacridine
• 9-Brom-acridin
• 9-bromo-acridine
• Acridine,9-bromo
• NNTFCRCMYKVMPU-UHFFFAOYSA-N
• 9-Bromoacridine, 97%
• 9-acridinium bromide
• CS-0255162
• 4357-57-7
• AKOS025394686
• DTXSID70575199
• GEO-03633
• F87421
• SCHEMBL2512737
• DTXCID10525971

• MDL： MFCD01055528
• Inchi： 1S/C13H8BrN/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H
• InChI Key： NNTFCRCMYKVMPU-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 256.98400
• Monoisotopic Mass: 256.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Melting Point: 115-119 °C
• PSA: 12.89000
• LogP: 4.15050

Acridine, 9-bromo- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335-H413
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：